Cas no 23050-96-6 (3-tert-Butyl-5-methylsalicylic Acid)
3-tert-Butyl-5-methylsalicylic Acid is a substituted salicylic acid derivative characterized by the presence of a tert-butyl group at the 3-position and a methyl group at the 5-position of the aromatic ring. This structural modification enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The compound exhibits improved stability and solubility compared to unsubstituted salicylic acid, facilitating its use in specialized chemical reactions. Its functional groups allow for further derivatization, enabling the development of fine chemicals, ligands, or bioactive molecules. The product is typically supplied in high purity, ensuring consistency in research and industrial processes.
23050-96-6 structure
Product Name:3-tert-Butyl-5-methylsalicylic Acid
CAS No:23050-96-6
MF:C12H16O3
MW:208.253643989563
CID:251664
PubChem ID:3736139
Update Time:2025-10-29
3-tert-Butyl-5-methylsalicylic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-(1,1-dimethylethyl)-2-hydroxy-5-methyl-
- 3-tert-butyl-2-hydroxy-5-methylbenzoic acid
- 2,5-Cresoticacid, 3-tert-butyl- (8CI)
- 3-tert-Butyl-5-methylsalicylic acid
- 23050-96-6
- 3-tertiary butyl-5-methylsalicylic acid
- DTXSID90395730
- 3-Tert-butyl-5-methylsalicylicacid
- AKOS009278421
- SCHEMBL215461
- WPFOUMKVNYDAOU-UHFFFAOYSA-N
- 3-tert-Butyl-5-methylsalicylic Acid
-
- Inchi: 1S/C12H16O3/c1-7-5-8(11(14)15)10(13)9(6-7)12(2,3)4/h5-6,13H,1-4H3,(H,14,15)
- InChI Key: WPFOUMKVNYDAOU-UHFFFAOYSA-N
- SMILES: OC1C(C(=O)O)=CC(C)=CC=1C(C)(C)C
Computed Properties
- Exact Mass: 208.10998
- Monoisotopic Mass: 208.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
3-tert-Butyl-5-methylsalicylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B415716-100mg |
3-tert-Butyl-5-methylsalicylic Acid |
23050-96-6 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B415716-250mg |
3-tert-Butyl-5-methylsalicylic Acid |
23050-96-6 | 250mg |
$ 75.00 | 2023-04-18 |
3-tert-Butyl-5-methylsalicylic Acid Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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